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Compound of Interest

Compound Name: N-(3-Pyridyl)indomethacinamide

Cat. No.: B1662391

Disclaimer: This document provides guidance for the proper disposal of N-(3-
Pyridyl)indomethacinamide. All procedures must be conducted in accordance with local,
state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS)
department for specific requirements.

N-(3-Pyridyl)indomethacinamide is a derivative of the potent non-steroidal anti-inflammatory
drug (NSAID) indomethacin. While a Safety Data Sheet (SDS) from one supplier suggests the
compound is not classified as hazardous, a conservative and safety-first approach is imperative
due to the significant toxicity of the parent compound, indomethacin.[1] Indomethacin is
classified as acutely toxic ("Fatal if swallowed"), a suspected mutagen, and may damage
fertility or the unborn child.[1] Therefore, it is prudent to manage N-(3-
Pyridyl)indomethacinamide as a hazardous pharmaceutical waste.

Hazard Assessment and Waste Classification

Proper waste disposal begins with a thorough hazard assessment. Under the Resource
Conservation and Recovery Act (RCRA), a waste is considered hazardous if it is specifically
listed or if it exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[2][3]

[4]115]

Given the properties of its precursors, indomethacin and a pyridine derivative, N-(3-
Pyridyl)indomethacinamide waste should be evaluated for the following:
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o Toxicity: The parent compound, indomethacin, is highly toxic.[1][6][7] By extension, N-(3-
Pyridyl)indomethacinamide should be presumed toxic.

e Environmental Hazard: Indomethacin is noted as potentially causing long-lasting harmful
effects to aquatic life.[1] Pyridine is also harmful to aquatic life.[8]

Based on this assessment, N-(3-Pyridyl)indomethacinamide waste should be classified and
handled as hazardous chemical waste.

Quantitative Data Summary

The following table summarizes key hazard data for the parent compounds, which should
inform the handling and disposal of N-(3-Pyridyl)indomethacinamide.
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N-(3-

Property Indomethacin Pyridine Pyridyl)indomethac
inamide

CAS Number 53-86-1 110-86-1 261766-29-4

Primary Hazards

Acute Toxicity (Oral),
Germ Cell
Mutagenicity,
Reproductive Toxicity,
Serious Eye Damage,
Skin Sensitization,
STOT (Repeated
Exposure), Aquatic
Chronic.[1]

Highly Flammable
Liquid and Vapor,
Harmful if Swallowed,
in Contact with Skin,
or if Inhaled, Causes
Skin and Eye
Irritation.[8][9]

Presumed toxic based

on parent compound

H225 (Highly
flammable liquid and
H300 (Fatal if vapour), N
Not classified
GHS Hazard swallowed), H317, H302+H312+H332 )
] (precautionary
Statements H318, H335, H341, (Harmful if swallowed, handling)
andlin
H360, H373, H413.[1] in contact with skin or g
if inhaled), H315,
H319.[8][9]
As hazardous waste.
Must not be disposed Burn in a chemical
Disposal of with household incinerator. Do not let Treat as hazardous

Consideration

waste. Prevent from
reaching sewage

system.[1]

product enter drains.

[8]

chemical waste.

Experimental Protocols: Waste Segregation and

Disposal

The following step-by-step protocol ensures the safe handling and disposal of N-(3-

Pyridyl)indomethacinamide waste.
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. Waste Identification and Segregation:

Solid Waste: Collect all solid materials contaminated with N-(3-Pyridyl)indomethacinamide,
including the pure compound, unused reagents, contaminated personal protective equipment
(PPE) such as gloves and weighing papers, and contaminated labware (e.g., vials, tubes).
This waste stream should be segregated from non-hazardous laboratory trash.

Liquid Waste: Collect all solutions containing N-(3-Pyridyl)indomethacinamide. Do not mix
with other solvent waste streams unless explicitly permitted by your institution's EHS
department. Incompatible wastes must never be mixed.[10]

Sharps Waste: Needles, syringes, or broken glass contaminated with the compound must be
disposed of in a designated, puncture-resistant sharps container labeled for hazardous
chemical waste.[11][12]

. Waste Container Selection and Labeling:

Use only approved, compatible, and leak-proof containers for waste accumulation.[10][13]
All containers must be clearly labeled with the words "Hazardous Waste".[14]

The label must also include the full chemical name: "N-(3-Pyridyl)indomethacinamide" and
identify the primary hazard (e.g., "Toxic").

Note the accumulation start date on the label.

. On-Site Accumulation:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.[13][14] The SAA must be at or near the point of generation and under the control
of laboratory personnel.[10]

Ensure all waste containers are kept securely closed except when adding waste.

Store the waste away from incompatible materials, heat sources, and high-traffic areas.

. Disposal Procedure:

DO NOT dispose of N-(3-Pyridyl)indomethacinamide down the drain or in the regular
trash.[15][16] This practice is prohibited for hazardous waste and can contaminate water
systems.[17]

Contact your institution's EHS department to schedule a pickup of the hazardous waste.
Follow all institutional procedures for waste pickup, including completing any required forms
or manifests.[18]

. Decontamination of Empty Containers:
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o Containers that held pure N-(3-Pyridyl)indomethacinamide should be considered
hazardous waste themselves.

« If the parent compound, indomethacin, is considered an acutely hazardous "P-listed" waste
by your local regulators, the empty container must be triple-rinsed.[19] The rinsate must be
collected and disposed of as hazardous waste.

e Consult your EHS department for specific procedures on decontaminating and disposing of
"RCRA empty" containers.

Visual Guidance
Disposal Decision Workflow

The following diagram outlines the essential decision-making process for the disposal of N-(3-
Pyridyl)indomethacinamide and associated waste materials.
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Disposal workflow for N-(3-Pyridyl)indomethacinamide.
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Logical Relationship: Hazard Assessment

This diagram illustrates the logic for treating N-(3-Pyridyl)indomethacinamide as hazardous

waste based on the properties of its parent compounds.

N-(3-Pyridyl)indomethacinamide

is a derivative of\contains moiety

‘ Derived From\

Indomethacin Pyridine Derivative
7 \\
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Aquatic Hazard (H413) Aquatic Hazard 1)

[ /

mplies precautionary principle

implies precautionary principl

Conclusion:

Handle as Hazardous Pharmaceutical Waste
(Toxic, Environmental Hazard)

Click to download full resolution via product page
Rationale for hazardous classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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